Cas no 2680587-21-5 (4-Cyclopentyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid)

4-Cyclopentyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid is a specialized pyrrolidine derivative featuring a cyclopentyl substituent and a trifluoroacetyl group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The trifluoroacetyl moiety enhances electrophilic reactivity, facilitating further functionalization, while the cyclopentyl group contributes to steric and conformational modulation. Its carboxylic acid functionality allows for additional derivatization, making it a valuable building block for drug discovery. The compound’s structural features may also influence pharmacokinetic properties, such as metabolic stability and lipophilicity, in target applications. Suitable for controlled reactions under standard laboratory conditions.
4-Cyclopentyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid structure
2680587-21-5 structure
Product Name:4-Cyclopentyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
CAS No:2680587-21-5
MF:C12H16F3NO3
MW:279.255554199219
CID:5804858
PubChem ID:165911079
Update Time:2025-06-08

4-Cyclopentyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28285546
    • 4-cyclopentyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
    • 2680587-21-5
    • 4-Cyclopentyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
    • Inchi: 1S/C12H16F3NO3/c13-12(14,15)11(19)16-6-8(5-9(16)10(17)18)7-3-1-2-4-7/h7-9H,1-6H2,(H,17,18)
    • InChI Key: QBZAEHBXSAILMJ-UHFFFAOYSA-N
    • SMILES: FC(C(N1C(C(=O)O)CC(C1)C1CCCC1)=O)(F)F

Computed Properties

  • Exact Mass: 279.10822786g/mol
  • Monoisotopic Mass: 279.10822786g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 57.6Ų

4-Cyclopentyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid Pricemore >>

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Additional information on 4-Cyclopentyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

Introduction to 4-Cyclopentyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic Acid (CAS No. 2680587-21-5)

4-Cyclopentyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2680587-21-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives and is characterized by its unique structural features, including a cyclopentyl group and a trifluoroacetyl moiety. These structural elements contribute to its potential therapeutic applications and have been the focus of several recent studies.

The chemical structure of 4-Cyclopentyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid is particularly noteworthy due to its potential for modulating various biological processes. The cyclopentyl group provides steric bulk, which can influence the compound's binding affinity and selectivity for specific protein targets. Meanwhile, the trifluoroacetyl moiety introduces fluorine atoms, which are known for their ability to enhance metabolic stability and improve pharmacokinetic properties.

In recent years, there has been a growing interest in the development of small molecule inhibitors for various therapeutic targets. 4-Cyclopentyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid has been identified as a promising lead compound in this context. Studies have shown that this compound exhibits potent inhibitory activity against specific enzymes and receptors, making it a valuable candidate for further drug development.

One of the key areas of research involving 4-Cyclopentyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid is its potential as an inhibitor of proteases. Proteases play crucial roles in various physiological and pathological processes, including inflammation, cancer progression, and viral infections. By selectively inhibiting these enzymes, 4-Cyclopentyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid could offer therapeutic benefits in treating diseases associated with protease dysregulation.

In addition to its enzymatic inhibition properties, 4-Cyclopentyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid has also shown promise in modulating receptor activity. For instance, it has been reported to interact with G protein-coupled receptors (GPCRs), which are important targets for many drugs used in the treatment of neurological disorders and other conditions. The ability of this compound to modulate GPCR activity could open new avenues for developing more effective therapies.

The pharmacokinetic profile of 4-Cyclopentyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid is another area of active investigation. Fluorinated compounds like this one often exhibit improved metabolic stability and bioavailability compared to their non-fluorinated counterparts. This enhanced stability can translate into better therapeutic outcomes by ensuring that the drug remains active in the body for a longer period.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Cyclopentyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid. Preliminary results have been encouraging, with the compound demonstrating favorable pharmacological properties and minimal side effects. These findings suggest that it has the potential to become a valuable addition to the arsenal of drugs used in treating various diseases.

In conclusion, 4-Cyclopentyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2680587-21-5) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely that new opportunities will emerge for its use in clinical settings.

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